Cas no 894050-47-6 (2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 894050-47-6
• MF: C₁₈H₁₆N₆OS₂
• MW: 396.489239692688
• CID: 5842902
• PubChem ID: 7217489
• Update Time: 2025-10-19

2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[6-(4-ethylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-N-2-thiazolyl-
• 2-[[6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• 2-((6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide
• 894050-47-6
• 2-{[6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• F2506-1012
• AKOS005008013
• 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C18H16N6OS2/c1-2-12-3-5-13(6-4-12)14-7-8-15-21-22-18(24(15)23-14)27-11-16(25)20-17-19-9-10-26-17/h3-10H,2,11H2,1H3,(H,19,20,25)
• InChI Key： RKUOYYORHPRJDV-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(CC)C=C1)=N2

Computed Properties

• Exact Mass: 396.08270150g/mol
• Monoisotopic Mass: 396.08270150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 7.38±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 894050-47-6 and Product Name: 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

The compound in question, identified by the CAS number 894050-47-6, is a sophisticated organic molecule with a complex structural framework. This compound belongs to the class of heterocyclic derivatives, which have garnered significant attention in the field of pharmaceutical chemistry due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a combination of nitrogen-containing heterocycles, including a triazole ring and a bpyridazine moiety, which are known for their role in modulating various biological pathways.

The product name, 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide, provides a detailed description of its chemical composition. The presence of the 4-ethylphenyl group suggests a potential interaction with aromatic receptor sites, while the 1,3-thiazole ring adds another layer of complexity to its pharmacological profile. The sulfanyl group at the triazole-bpyridazine junction indicates possible sulfur-based interactions with biological targets, which could be crucial for its mechanism of action.

Recent advancements in medicinal chemistry have highlighted the importance of multiheterocyclic systems in drug design. Compounds like this one, which incorporate multiple heterocyclic rings, often exhibit enhanced binding affinity and selectivity towards biological targets. The triazole and bpyridazine moieties are particularly interesting because they can engage in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding. Moreover, the acetamide functional group at the nitrogen position suggests potential for metabolic stability and bioavailability.

In the context of current research, this compound has been investigated for its potential as an antimicrobial agent. Studies have shown that multiheterocyclic derivatives can disrupt bacterial cell membranes or interfere with essential metabolic pathways. The structural features of this compound, particularly the combination of the triazole, bpyridazine, and thiazole rings, make it a promising candidate for further exploration in this area. Experimental data suggests that it may exhibit activity against Gram-positive bacteria by inhibiting key enzymes involved in cell wall synthesis.

Another area of interest is the potential application of this compound as an anti-inflammatory agent. Chronic inflammation is associated with a multitude of diseases, including cardiovascular disorders and autoimmune conditions. The sulfanyl group in this molecule could interact with inflammatory signaling pathways by modulating the activity of key transcription factors. Preliminary in vitro studies have indicated that derivatives similar to this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 1,3-thiazol-2-yl group into the structure necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled chemists to construct complex heterocyclic systems more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds within these intricate molecular frameworks.

The pharmacokinetic properties of this compound are also an important consideration for its potential therapeutic use. Factors such as solubility, stability in biological fluids, and metabolic clearance rates must be evaluated to determine its suitability for clinical applications. Computational modeling has become an indispensable tool in predicting these properties before extensive experimental testing is conducted. Molecular dynamics simulations can provide insights into how this compound might interact with biological targets at an atomic level.

Future research directions may include exploring derivatives of this compound to optimize its pharmacological profile further. By modifying substituents such as the 4-ethylphenyl group or introducing additional functional groups like hydroxyl or carboxylic acid moieties, chemists can fine-tune its biological activity. Additionally, investigating its behavior in vivo will be crucial for understanding its potential as a lead compound for drug development.

The growing interest in natural product-inspired scaffolds has also influenced the design of new pharmaceuticals like this one. Many biologically active compounds isolated from plants or microorganisms feature complex heterocyclic motifs similar to those found here. By drawing inspiration from nature's own chemical libraries, researchers can develop novel molecules with improved efficacy and reduced toxicity.

In conclusion,894050-47-6 represents a fascinating example of how intricate molecular structures can lead to novel pharmacological applications. Its combination of heterocyclic rings and functional groups makes it a promising candidate for further investigation across multiple therapeutic areas including antimicrobial and anti-inflammatory treatments. As research continues to uncover new biochemical targets and mechanisms,this class of compounds will undoubtedly play an increasingly important role in drug discovery efforts worldwide.